5-(1-Methyl-4-Piperidyl)5H-Dibenzo chemical structure and properties
5-(1-Methyl-4-Piperidyl)5H-Dibenzo chemical structure and properties
An In-depth Technical Guide to Cyproheptadine and Related 5H-Dibenzo[a,d]cycloheptene Derivatives
Introduction
The chemical name "5-(1-Methyl-4-Piperidyl)5H-Dibenzo" presents some ambiguity. A direct interpretation suggests a 1-methyl-4-piperidyl group attached to the 5-position of a 5H-dibenzo[a,d]cycloheptene core. While related structures exist, such as the impurity 5-(1-Methyl-4-piperidyl)-5H-dibenzo[a,d]cyclohepten-5-ol[1][2], the most extensively researched and pharmacologically significant compound fitting this structural class is Cyproheptadine .[3][4] Its formal IUPAC name is 4-(5H-Dibenzo[a,d]cyclohepten-5-ylidene)-1-methylpiperidine, where an exocyclic double bond connects the dibenzocycloheptene ring at position 5 to the piperidine ring.[3][4]
Given its well-documented properties and relevance to drug development, this guide will focus primarily on Cyproheptadine, a first-generation antihistamine with potent antiserotonergic activity.[3][5] This document will serve as a technical resource for researchers, scientists, and drug development professionals, providing detailed information on its chemical structure, properties, pharmacology, signaling pathways, and key experimental protocols.
Chemical Structure and Properties
Cyproheptadine is a tricyclic compound characterized by a 5H-dibenzo[a,d]cycloheptene core linked to a 1-methylpiperidine moiety.[4] It is typically used clinically as the hydrochloride salt.[6]
Table 1: Physicochemical Properties of Cyproheptadine and its Hydrochloride Salt
| Property | Value (Cyproheptadine Base) | Value (Cyproheptadine HCl) | Reference(s) |
| Molecular Formula | C₂₁H₂₁N | C₂₁H₂₂ClN | [4],[6] |
| Molecular Weight | 287.406 g/mol | 323.86 g/mol (anhydrous) | [4],[6] |
| CAS Number | 129-03-3 | 969-33-5 (anhydrous) | [4] |
| Appearance | Crystalline Solid | White to slightly yellowish crystalline solid | [7],[4] |
| Melting Point | Not specified | Not specified | |
| Solubility | Soluble in water, freely soluble in methanol | [7] | |
| LogP | 4.7 | Not specified | [4] |
| pKa | Not specified | Not specified |
Pharmacology and Mechanism of Action
Cyproheptadine is a potent first-generation H₁ histamine receptor antagonist and a non-selective serotonin 5-HT₂ receptor antagonist.[3][5][8] It also possesses anticholinergic and mild antidopaminergic properties.[3][5]
-
Antihistaminic Activity : By competitively blocking H₁ receptors, cyproheptadine mitigates the effects of histamine, which is a key mediator in allergic reactions. This action provides relief from symptoms such as rhinitis, urticaria, and conjunctivitis.[5][7]
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Antiserotonergic Activity : The drug is a particularly strong antagonist at 5-HT₂ₐ and 5-HT₂₋ receptors.[5][8] This activity is thought to be responsible for some of its key therapeutic effects and side effects. Blockade of 5-HT₂₋ receptors in the hypothalamus is linked to its ability to stimulate appetite, making it useful in treating anorexia.[5][8] Its effectiveness in managing serotonin syndrome is also attributed to this potent 5-HT₂ receptor blockade.[3]
-
Anticholinergic Activity : Blockade of muscarinic receptors leads to common side effects such as dry mouth, urinary retention, and constipation.[5]
-
Sedative Effects : Like many first-generation antihistamines, cyproheptadine can cross the blood-brain barrier and cause sedation and drowsiness by acting on central H₁ receptors.[5][9]
Signaling Pathways
The primary mechanism of action for Cyproheptadine involves the competitive antagonism of G-protein coupled receptors (GPCRs), specifically the H₁ histamine receptor and the 5-HT₂ serotonin receptors. This blockade prevents the downstream signaling cascades typically initiated by histamine and serotonin.
Caption: Cyproheptadine competitively blocks H1 and 5-HT2 receptors.
Experimental Protocols
Protocol 1: General Synthesis of Cyproheptadine Analogues
The synthesis of cyproheptadine and its derivatives often involves the generation of the key exocyclic double bond. One established method utilizes a low-valent titanium-mediated reductive coupling reaction (McMurry reaction) or Grignard-based approaches. A general protocol is outlined below, adapted from literature procedures.[10][11]
Objective: To synthesize 4-(5H-dibenzo[a,d]cyclohepten-5-ylidene)-1-methylpiperidine.
Materials:
-
5H-Dibenzo[a,d]cyclohepten-5-one (Ketone precursor)
-
1-Methyl-4-piperidone (Piperidone precursor) or a suitable Grignard reagent like 4-chloro-1-methylpiperidine
-
Low-valent titanium reagent (e.g., from TiCl₄ and Zn or LiAlH₄) or Magnesium turnings
-
Anhydrous solvents (e.g., Tetrahydrofuran (THF), Toluene)
-
Reagents for workup and purification (e.g., K₂CO₃ solution, silica gel)
Methodology:
-
Preparation of the Grignard Reagent (if applicable):
-
Activate magnesium turnings in a flame-dried, three-neck flask under an inert atmosphere (e.g., Argon).
-
Add a solution of 4-chloro-1-methylpiperidine in anhydrous THF dropwise to initiate the reaction.
-
Reflux the mixture until the magnesium is consumed to yield 1-methyl-4-piperidylmagnesium chloride.
-
-
Coupling Reaction:
-
Grignard Method: Dissolve the ketone precursor (5H-Dibenzo[a,d]cyclohepten-5-one) in anhydrous THF. Cool the solution to 0°C. Add the prepared Grignard reagent dropwise. Allow the reaction to warm to room temperature and stir for several hours. This forms the tertiary alcohol intermediate (Cyproheptadine Related Compound C).
-
Dehydration: The resulting alcohol is then dehydrated to form the exocyclic double bond using an acid catalyst (e.g., p-toluenesulfonic acid) with azeotropic removal of water.
-
-
Workup and Purification:
-
Quench the reaction by slowly adding a saturated aqueous solution of NH₄Cl or K₂CO₃.
-
Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).
-
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
-
Purify the crude product using column chromatography on silica gel to yield the final compound.
-
-
Characterization:
-
Confirm the structure of the purified product using techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.
-
Caption: Workflow for Cyproheptadine synthesis and analysis.
Protocol 2: Analytical Method by HPLC
Objective: To determine the purity of a Cyproheptadine sample. This is a general method adapted from literature.[12]
Instrumentation:
-
High-Performance Liquid Chromatography (HPLC) system with a UV detector.
-
C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).
Reagents:
-
Acetonitrile (HPLC grade)
-
Ammonium acetate buffer (e.g., 20 mM, pH adjusted)
-
Cyproheptadine reference standard
-
Sample for analysis, dissolved in mobile phase.
Chromatographic Conditions:
| Parameter | Condition |
| Mobile Phase | Isocratic or gradient mixture of Acetonitrile and Ammonium acetate buffer |
| Flow Rate | 1.0 mL/min |
| Column Temperature | 30°C |
| Detection | UV at 285 nm |
| Injection Volume | 10 µL |
Methodology:
-
Prepare the mobile phase and degas it.
-
Prepare a stock solution of the Cyproheptadine reference standard and the sample to be analyzed at a known concentration (e.g., 100 µg/mL) in the mobile phase.
-
Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
-
Inject the standard solution to determine its retention time and peak area.
-
Inject the sample solution.
-
Calculate the purity of the sample by comparing the peak area of the main component to the total area of all peaks (Area % method) or against the reference standard.
Protocol 3: In Vitro Bioassay - Serotonin-Induced Contraction
Objective: To determine the antiserotonergic activity (pA₂) of Cyproheptadine. This protocol is based on the classic rat stomach fundus strip assay.[10]
Materials:
-
Male Sprague-Dawley rats
-
Krebs-Henseleit solution
-
Serotonin (5-HT) stock solution
-
Cyproheptadine stock solutions (varying concentrations)
-
Organ bath system with isometric force transducers
Methodology:
-
Tissue Preparation: Humanely euthanize a rat and dissect the stomach. Isolate the fundus portion and cut it into longitudinal strips.
-
Mounting: Mount the tissue strips in organ baths containing Krebs-Henseleit solution, maintained at 37°C and bubbled with 95% O₂ / 5% CO₂. Apply a resting tension (e.g., 1.0 g) and allow the tissue to equilibrate for 60 minutes.
-
Control Curve: Generate a cumulative concentration-response curve for serotonin by adding increasing concentrations of serotonin to the bath and recording the contractile force.
-
Antagonist Incubation: Wash the tissues and allow them to return to baseline. Add a known concentration of Cyproheptadine to the bath and incubate for a set period (e.g., 30 minutes).
-
Test Curve: In the continued presence of Cyproheptadine, generate a new concentration-response curve for serotonin.
-
Data Analysis: Repeat steps 4 and 5 with different concentrations of Cyproheptadine. The antagonist will cause a rightward shift in the serotonin concentration-response curve. The magnitude of this shift is used to calculate the pA₂ value, which represents the negative logarithm of the molar concentration of the antagonist that produces a two-fold shift in the agonist's EC₅₀ value. A higher pA₂ value indicates greater antagonist potency.
Conclusion
Cyproheptadine is a well-established drug with a unique pharmacological profile, acting as a potent antagonist at both histamine H₁ and serotonin 5-HT₂ receptors. This dual activity underpins its use in treating allergic conditions and its off-label applications for appetite stimulation and management of serotonin syndrome. The synthetic and analytical protocols described provide a foundation for further research and development of novel analogues within the 5H-dibenzo[a,d]cycloheptene class. A thorough understanding of its structure, properties, and biological mechanisms is essential for professionals engaged in pharmaceutical research and drug development.
References
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- 9. Frontiers | Safety of Cyproheptadine, an Orexigenic Drug. Analysis of the French National Pharmacovigilance Data-Base and Systematic Review [frontiersin.org]
- 10. Cyproheptadine analogues: synthesis, antiserotoninergic activity, and structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
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